2-(2-Fluorophenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(2-fluorophenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C14H11FO2/c1-9-6-7-10(12(8-9)14(16)17)11-4-2-3-5-13(11)15/h2-8H,1H3,(H,16,17)
• InChI Key: GEUHTPXYJXPRFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=CC=C2F)C(=O)O
• Molecular Formula: C14H11FO2
• DSSTOX Substance ID: DTXSID10673481
• Molecular Weight: 230.23 g/mol
• CAS RN: 1214386-27-2

Description

2-(2-Fluorophenyl)-5-methylbenzoic acid (FMB) is an organic compound with the molecular formula C9H9FO2. It is a white crystalline solid that is soluble in organic solvents, such as ethyl acetate, and has a melting point of 107-108 °C. FMB is a versatile intermediate used in the synthesis and modification of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the manufacture of polymers and films.

Mechanism of Action

2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% is a versatile intermediate that can be used in a variety of reactions, including substitution reactions, condensation reactions, and oxidation reactions. In substitution reactions, an alkyl halide is replaced by an alcohol, an acid chloride, or an alkoxide base. In condensation reactions, two molecules are joined together to form a larger molecule. In oxidation reactions, an organic compound is oxidized to form a more oxidized product.
Biochemical and Physiological Effects
2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% has been studied for its potential biochemical and physiological effects. In vitro studies have shown that 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% can act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% has been shown to inhibit the growth of certain bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory and antioxidant effects in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% in laboratory experiments include its versatility, its availability, and its low cost. 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% is a versatile intermediate that can be used in a variety of reactions, including substitution reactions, condensation reactions, and oxidation reactions. It is also widely available and relatively inexpensive. The main limitation of using 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% in laboratory experiments is its toxicity. 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% is a toxic compound and should be handled with care.

Future Directions

2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% has a wide range of potential applications in the fields of chemistry, biochemistry, and medicine. Future research should focus on exploring the potential therapeutic applications of 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95%, such as its potential use as an inhibitor of acetylcholinesterase or as an anti-inflammatory or antioxidant agent. In addition, future research should explore the potential use of 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% in the synthesis of peptides, proteins, and other biological molecules, as well as its potential use in the synthesis of fluorescent dyes and markers. Finally, further research should focus on the development of safer and more efficient methods for the synthesis of 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95%.

Synthesis Methods

2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% can be synthesized by a variety of methods, including the Williamson ether synthesis, the Friedel-Crafts acylation, and the Wittig reaction. In the Williamson ether synthesis, an alkyl halide is reacted with an alcohol in the presence of a base, such as sodium hydroxide, to produce 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95%. In the Friedel-Crafts acylation, an aromatic compound is reacted with an acid chloride in the presence of an aluminum chloride catalyst to produce 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95%. In the Wittig reaction, an alkyl halide is reacted with a phosphonium salt in the presence of an alkoxide base to produce 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95%.

Scientific Research Applications

2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% is widely used in scientific research, particularly in the fields of chemistry and biochemistry. It is used as an intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. In addition, 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% is used as a reagent in the synthesis of polymers and films. 2-(2-Fluorophenyl)-5-methylbenzoic acid, 95% is also used in the synthesis of peptides, proteins, and other biological molecules, as well as in the synthesis of fluorescent dyes and markers.